Potassium osmate(VI) dihydrate

Specification

• CAS No.: 10022-66-9
• Molecular Formula: H4K2O6Os
• Molecular Weight: 368.453
• IUPAC Name: dipotassium;dioxido(dioxo)osmium;dihydrate
• Standard InChI: InChI=1S/2K.2H2O.4O.Os/h;;2*1H2;;;;;/q2*+1;;;;;2*-1
• Standard InChI Key: DGODWNOPHMXOTR-UHFFFAOYSA-N
• SMILES: O.O.[O-][Os](=O)(=O)[O-].[K+].[K+]

Introduction

Chemical Identity and Composition

Basic Chemical Information

Potassium osmate(VI) dihydrate is an osmium-containing inorganic salt with several recognized identifiers and formulations.

Parameter	Information
Chemical Formula	K₂OsO₄·2H₂O or H₄K₂O₆Os
Molecular Weight	368.45 g/mol
CAS Number	10022-66-9
EC Number	243-247-1
IUPAC Name	Dipotassium dioxoosmiumbis(olate) dihydrate
Other Names	Potassium dioxidodioxoosmium dihydrate, Dipotassium osmate dihydrate

Physical Properties

The compound exhibits distinctive physical characteristics that are critical for its identification and handling.

Property	Description
Appearance	Violet crystalline powder
Color	Purple
Form	Crystalline powder
Water Solubility	Soluble in water (forms red solution)
Alcohol Solubility	Insoluble in alcohol and ether
Methanol Solution	Forms blue solution
Dilute Alcohols	Forms pink solution
Sensitivity	Hygroscopic
Storage Temperature	Store below +30°C

Molecular Structure and Bonding

Structural Characteristics

Potassium osmate(VI) dihydrate features a complex anion with distinct structural properties that contribute to its chemical behavior and applications.

The complex anion is octahedral with the oxo ligands arranged in a trans configuration. The osmium-oxygen bond distances reveal important structural details: the Os=O distances are approximately 1.75(2) Å, while the Os-OH distances measure around 1.99(2) Å. This structural arrangement makes it a relatively rare example of a metal oxo complex that obeys the 18-electron rule.

The compound can be represented by various chemical notations:

• SMILES: O.O.[K+].[K+].[O-]Os(=O)=O

• InChI: InChI=1S/K.H2O.4O.Os/h;1H2;;;;;/q+1;;;;;;-2

Historical Context and Preparation

Discovery and Development

Potassium osmate(VI) dihydrate has a rich history dating back to the mid-19th century. The compound was first reported by French chemist Edmond Frémy in 1844. Since then, it has gained prominence in various chemical applications, particularly as a catalyst in organic synthesis reactions.

Synthesis Methods

Several methods exist for preparing potassium osmate(VI) dihydrate, with the most common approaches involving the reduction of osmium tetroxide.

The primary synthesis route involves reducing osmium tetroxide with ethanol in the presence of potassium hydroxide:

2 OsO₄ + C₂H₅OH + 5 KOH → CH₃CO₂K + 2 K₂[OsO₂(OH)₄]

Additionally, alkaline oxidative fusion of osmium metal provides another pathway to synthesize this salt. The original preparation by Edmond Frémy in 1844 involved reducing perosmates using alcohol:

2OsO₄ + C₂H₅OH + 3 KOH → CH₃CO₂K + 2 K₂[OsO₂(OH)₄]

Chemical Properties and Reactivity

Solution Behavior

When dissolved in different solvents, potassium osmate(VI) dihydrate exhibits interesting color changes that reflect its electronic and chemical properties.

Solvent	Solution Color
Water	Red
Dilute alcohols	Pink
Methanol	Blue

The compound is soluble in water but slowly decomposes in aqueous solution, forming the tetroxide. This decomposition behavior is an important consideration for applications and storage. The compound is insoluble in alcohol and ether, which can be utilized for purification purposes.

Reactivity Profile

Potassium osmate(VI) dihydrate functions as:

• A catalyst for oxidative cleavage

• An oxidation reagent

• A catalyst in dihydroxylation and aminohydroxylation reactions

The reactivity of potassium osmate(VI) dihydrate is primarily characterized by its strong oxidizing properties, making it valuable in various organic transformations. The compound is incompatible with strong oxidizing reagents, which is an important consideration for safe handling and storage.

Applications in Chemistry and Industry

Catalytic Applications

One of the most significant applications of potassium osmate(VI) dihydrate is in catalysis, particularly in oxidation reactions of organic compounds.

The compound serves as a catalyst for the oxidative cleavage of olefins to ketones and carboxylic acids. This property makes it valuable in organic synthesis, where such transformations are frequently required.

Additionally, potassium osmate(VI) dihydrate has gained attention as a catalyst for the asymmetric dihydroxylation of olefins. This reaction is crucial in the synthesis of chiral diols, which are important building blocks in the pharmaceutical and fine chemical industries.

Synthetic Applications

The compound finds specialized applications in various synthetic routes:

• It is used as a catalyst in the dihydroxylation of cyclic internal alkenes such as lactams, 1,2-dioxines, dihydrothiophenes, and hexahydropyrans.

• The resulting diols from such reactions have been employed in the preparation of various carbohydrate and similar molecular scaffolds.

• Potassium osmate(VI) dihydrate is employed in intramolecular amidohydroxylation of carbamoyloxytethered olefins, providing hydroxy oxazolidinones.

• It serves as a reagent in the synthesis of amphidinolide B, which shows potent antitumor activity against human solid and blood tumor cells.

Analytical Applications

Beyond synthesis, potassium osmate(VI) dihydrate has analytical applications, including the determination of nitrogenous matter in water. This application leverages the compound's oxidizing properties and its ability to react with specific functional groups.

Supplier	Product Details	Packaging Options
Thermo Scientific	51.0-52.0% Os	500 mg, 2.5 g
Sigma-Aldrich	K₂OsO₄·2H₂O	Various sizes
Santa Cruz Biotechnology	CAS 10022-66-9	100 mg, 500 mg

The compound is typically packaged in glass bottles to protect it from moisture and maintain its stability.